methyl (2Z)-2-[(3-phenoxybenzoyl)imino]-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

• IUPAC Name: methyl 2-(3-phenoxybenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C25H20N2O4S/c1-3-14-27-21-13-12-18(24(29)30-2)16-22(21)32-25(27)26-23(28)17-8-7-11-20(15-17)31-19-9-5-4-6-10-19/h3-13,15-16H,1,14H2,2H3
• InChI Key: ONZMMZBKGVAQRJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1)N(C(=NC(=O)C3=CC(=CC=C3)OC4=CC=CC=C4)S2)CC=C
• Molecular Formula: C25H20N2O4S
• Molecular Weight: 444.5 g/mol
• CAS No.: 865174-96-5

Description

Methyl (2Z)-2-[(3-phenoxybenzoyl)imino]-3-(prop-2-en-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate is a useful research compound. Its molecular formula is C25H20N2O4S and its molecular weight is 444.51. The purity is usually 95%.
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Scientific Research Applications

Novel Synthesis and Biological Activity

The synthesis of derivatives of benzothiazoles has been explored for their potential biological activity. A study by Badne, Swamy, Bhosale, and Kuberkar (2011) demonstrated the synthesis of 2-substituted derivatives of benzothiazoles, which were screened for antimicrobial activity. This research highlights the interest in benzothiazoles for their antimicrobial properties, which can be relevant to the study of Methyl 2-(3-phenoxybenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate as well (Badne, Swamy, Bhosale, & Kuberkar, 2011).

Vibrational Study for Intramolecular Bonding

The vibrational properties of o-hydroxybenzoyl compounds, including their intramolecular hydrogen bonding, have been analyzed. This type of study is crucial for understanding the chemical behavior and stability of compounds like Methyl 2-(3-phenoxybenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate, especially in the context of their potential applications in pharmaceuticals and materials science (Palomar, Paz, & Catalán, 1999).

Antitumor Potential

The antitumor activity of 2-(4-aminophenyl)benzothiazoles, which shares a structural similarity to Methyl 2-(3-phenoxybenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate, has been extensively studied. Leong et al. (2003) found that these compounds generate DNA adducts in sensitive tumor cells both in vitro and in vivo, indicating a potential mechanism for their selective antitumor effects. This suggests the possibility of exploring Methyl 2-(3-phenoxybenzoyl)imino-3-prop-2-enyl-1,3-benzothiazole-6-carboxylate and its derivatives for antitumor applications (Leong et al., 2003).